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2-bromo-N-(1-
Compound Name:
phenylethyl)propanamide

CAS No.: 25027-38-7

Cat. No.: B2844363

Get Quote

Executive Summary & Immediate Directives

2-bromo-N-(1-phenylethyl)propanamide (CAS: 42308-20-3 or related isomers) is a
halogenated organic intermediate commonly used in chiral resolution and peptide synthesis.[1]
[2] Unlike standard organic waste, this compound possesses an

-bromoamide motif, rendering it a potent electrophile (alkylating agent).[1][2]

Critical Operational Rule: NEVER dispose of this compound in:

e General trash (Municipal Solid Waste).[1]

¢ Aqueous waste streams (Sink/Drain).[1][3][4]

* Non-halogenated organic solvent streams (e.g., pure Acetone/Methanol waste).[1]

Disposal Pathway: This material must be classified and managed as Halogenated Organic
Waste intended for high-temperature incineration with acid gas scrubbing.[1][2]
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Hazard Profiling & Causality

To handle this chemical safely, one must understand the why behind the protocols. The safety

profile is dictated by the carbon-bromine (C-Br) bond adjacent to the carbonyl group.[1][2]

Feature

Chemical Basis

Safety/Disposal
Implication

Alkylating Potential

The

-carbon is electron-deficient,

making it susceptible to

nucleophilic attack (e.g., DNA,

proteins).[1][2]

High Toxicity/Sensitizer: Skin
contact may cause delayed
chemical burns or allergic
sensitization.[1] Double-
gloving (Nitrile) is mandatory.

[1](2]

Halogen Content

Contains Bromine (Br).[1][5]

Incinerator Corrosion:
Combustion generates
Hydrogen Bromide (HBr).[1][2]
If mixed with non-halogenated
waste, it can damage standard
incinerators and violate

emissions permits.[1]

Environmental Persistence

Organohalides are often

resistant to biodegradation.[1]

Aquatic Toxicity: Strict zero-
discharge policy to sewer
systems to prevent
bioaccumulation in local

waterways.

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Compound or Filter Cake)[1]

Context: You have expired solid reagent, recrystallization solids, or spill cleanup debris.[1][6]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass jar

with a chemically resistant liner (Teflon/PTFE).[1][2] Avoid metal containers, as residual

moisture can hydrolyze the amide to release acid, corroding the metal.[1]
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o Transfer: Transfer the solid using a disposable spatula.[1] Do not generate dust.[1][7][8]
Work inside a fume hood.

» Labeling: Apply a hazardous waste label immediately.[1][4]
o Chemical Name: 2-bromo-N-(1-phenylethyl)propanamide.[1][2]
o Hazard Checkbox: Toxic, Irritant.[1][9]
o Stream:Solid Halogenated Waste.[1]

e Secondary Containment: Place the sealed jar into a clear secondary bag (zip-lock) before
placing it in the satellite accumulation area. This prevents cross-contamination if the exterior
of the jar was touched by contaminated gloves.[1]

B. Liquid Waste (Mother Liquors/Reaction Mixtures)[1]

Context: You have the compound dissolved in solvents (DCM, Ethyl Acetate, DMF, etc.).
e Segregation: Determine the primary solvent.[1]

o If solvent is Halogenated (e.g., DCM, Chloroform): Pour into the Halogenated Solvent
Waste carboy.[1]

o If solvent is Non-Halogenated (e.g., Methanol, Ethyl Acetate):CRITICAL EXCEPTION.
Because the solute (2-bromo-...) is halogenated, the entire mixture must now be treated
as Halogenated Waste.[1][2]

e Pouring: Use a funnel to prevent spills. Leave at least 10% headspace in the carboy for
vapor expansion.[1]

o Compatibility Check: Ensure the waste stream does not contain strong oxidizers (e.g., Nitric
acid waste) or strong bases, which could induce uncontrolled hydrolysis or exothermic
reactions.[1]

C. Empty Containers
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o Triple Rinse: Rinse the empty reagent bottle three times with a compatible solvent (e.g.,
Acetone or Ethanol).[1]

e Rinsate Disposal: Pour all three rinses into the Halogenated Solvent Waste container.[1]
o Defacing: Cross out the original label. Mark as "Empty - Triple Rinsed."[1][2]

» Disposal: Cap the bottle and dispose of it according to your facility's glass recycling or trash
protocol (check local EHS rules, as some facilities require all chemical bottles to be treated
as waste).

Waste Classification & Regulatory Logic (RCRA
Focus)

While this specific compound is not typically a "P-listed" or "U-listed" waste by name under US
EPA regulations (40 CFR 261), it is regulated based on its characteristics and components.[1]

[2]
o Waste Code Assignment:
o If dissolved in a flammable solvent (Flash point <60°C): D001 (Ignitable).[1][2]
o If dissolved in spent halogenated solvents (e.g., Methylene Chloride): FO02.[1][10]

o Universal Default: Most facilities manage non-listed organohalides under a generic
"Hazardous Waste - Toxic/lrritant” profile to ensure they are routed to a RCRA Part B
permitted incinerator.[1][2]

e DOT Shipping Name (for pickup):

o Likely: UN 2811, Toxic solids, organic, n.o.s. (2-bromo-N-(1-phenylethyl)propanamide),
6.1, PG IIL.[1][2]

o Or if liquid: UN 2810, Toxic liquids, organic, n.o.s...[1]

Workflow Visualization
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The following diagram illustrates the decision logic for disposing of this compound from the
benchtop.

Waste Generation:
2-bromo-N-(1-phenylethyl)propanamide

Physical State?

Solid / Filter Cake Solution / Mother Liquor

/

Select Container:
Wide-mouth HDPE or Glass
(NO METAL)

Solvent Type?

Non-Halogenated Solvent
(e.g., EtOAc, MeOH)

CRITICAL ACTION:
Classify entire mixture as
HALOGENATED WASTE

Halogenated Solvent
(e.g., DCM)

Label:
'Solid Halogenated Waste'
(Toxic/Irritant)

Pour into:
Halogenated Solvent Carboy

EHS Pickup /
High-Temp Incineration
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Click to download full resolution via product page

Figure 1: Decision tree for segregating 2-bromo-N-(1-phenylethyl)propanamide waste
streams to ensure incinerator compliance.

Emergency Contingencies: Spills

Scenario: You drop a 509 bottle of the solid on the floor.

Evacuate & Ventilate: The dust may be irritating to the respiratory tract.[1][7] Clear the
immediate area.[1][4][7][8][11]

o PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat.[1] If dust is visible
in the air, use an N95 or P100 respirator.[1]

o Containment: Do not dry sweep (creates dust).[1][7] Cover the spill with wet paper towels or
an oil-dri absorbent to dampen it.[1][2]

o Cleanup: Scoop the damp material into a wide-mouth jar.

o Surface Decontamination: Wipe the surface with a dilute solution of Sodium Thiosulfate (5-
10% aq).[1][2] The thiosulfate acts as a nucleophile to displace the bromine and quench the
alkylating capability of the residue.

e Final Wash: Wash area with soap and water.[1][9][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GH@ Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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